5-Chloro-1,2,3-thiadiazole-4-carboxamide

• IUPAC Name: 5-chlorothiadiazole-4-carboxamide
• InChI: InChI=1S/C3H2ClN3OS/c4-2-1(3(5)8)6-7-9-2/h(H2,5,8)
• InChI Key: WGFUAJNREFNKPN-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SN=N1)Cl)C(=O)N
• Molecular Formula: C3H2ClN3OS
• DSSTOX Substance ID: DTXSID30363519
• Molecular Weight: 163.59 g/mol
• CAS RN: 64837-51-0

Description

5-Chloro-1,2,3-thiadiazole-4-carboxamide is a chemical compound with the molecular formula C3H2ClN3OS. It is used in various chemical reactions and has potential applications in different fields.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride. Another method involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of 5-Chloro-1,2,3-thiadiazole-4-carboxamide can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule. The 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

5-Chloro-1,2,3-thiadiazole-4-carboxamide can participate in various chemical reactions. For instance, it can react with hydrazonoyl halides to form 1,3,4-thiadiazolyl derivatives. It can also react with alkyl carbothioates and carbothioamides to form 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives.

Physical And Chemical Properties Analysis

5-Chloro-1,2,3-thiadiazole-4-carboxamide is a yellow solid with a melting point of 189–191°C. Its IR, 1H NMR, and 13C NMR spectra provide information about its physical and chemical properties.

Scientific Research Applications

Chemical Transformations and Synthesis

• Ring Transformations : 5-Chloro-1,2,3-thiadiazole-4-carbaldehyde, a related compound, demonstrates reactivity with various amines, hydrazines, and hydroxylamine, leading to the formation of different compounds such as 1,2,3-triazole-4-thiocarboxamides and others. This showcases its potential in chemical synthesis and transformations (L'abbé et al., 1991).

• Base-Induced Transformations : The compound undergoes ring-opening in the presence of secondary amines, forming various derivatives. This indicates its utility in the synthesis of diverse chemical structures (Androsov, 2008).

• Synthesis of Novel Compounds : Reactions involving 5-amino-1,2,3-thiadiazole-4-carboxamides have led to the discovery of reversible rearrangements, paving the way for the synthesis of novel compounds (Dankova et al., 1988).

Applications in Pharmacology and Agriculture

• Antibacterial and Antifungal Activities : Novel derivatives incorporating thiadiazole moieties have been synthesized and shown to exhibit significant antibacterial and antifungal activities, suggesting potential applications in agriculture and pharmacology (Yu et al., 2022).

• Synthesis of Anticancer Agents : Thiazole and thiadiazole derivatives have been synthesized and evaluated for their anticancer activities, indicating the potential of thiadiazole-based compounds in cancer treatment (Gomha et al., 2017).

Other Chemical Applications

• Facilitation of Heteroannulation : The use of thiadiazole in the heteroannulation of benzodiazepine rings demonstrates its versatility in chemical syntheses, allowing for the easy installation of diverse chemical structures (Kaur, 2013).

• Synthesis of Diverse Heterocycles : The reactivity of 5-halo-1,2,3-thiadiazoles in nucleophilic substitution reactions allows for the synthesis of various heterocycles, showcasing the compound's utility in diverse chemical syntheses (Kropotina et al., 2008).

Safety and Hazards

When handling 5-Chloro-1,2,3-thiadiazole-4-carboxamide, it is recommended to avoid all personal contact, including inhalation. It should be used in a well-ventilated area and protective clothing should be worn when there is a risk of exposure.

Future Directions

The future directions for the research and application of 5-Chloro-1,2,3-thiadiazole-4-carboxamide could involve its use in the prevention of microbial transmission. Additionally, further studies could be conducted to explore its potential biological activities and applications in medicinal chemistry.